2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone

• IUPAC Name: 2-[cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C13H24N2O/c1-14(12-7-3-4-8-12)11-13(16)15-9-5-2-6-10-15/h12H,2-11H2,1H3
• InChI Key: KBADTRMRGFQJRY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCCCC1)C2CCCC2
• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol

Description

2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of pharmacology. The compound is a ketone derivative of cyclopentylamine and piperidine and has a molecular weight of 217.34 g/mol.

Mechanism of Action

The mechanism of action of 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone involves the inhibition of acetylcholinesterase, which leads to an increase in the levels of acetylcholine in the brain. Acetylcholine is a neurotransmitter that plays a crucial role in cognitive function, and its deficiency is associated with Alzheimer's disease. By inhibiting acetylcholinesterase, 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone can help to improve cognitive function in patients with Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone are primarily related to its activity as an acetylcholinesterase inhibitor. The compound has been found to increase the levels of acetylcholine in the brain, which can improve cognitive function. However, the compound has also been found to have some adverse effects, including gastrointestinal disturbances and cardiovascular effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone in lab experiments include its activity as an acetylcholinesterase inhibitor and its potential applications in the treatment of Alzheimer's disease. However, the compound also has some limitations, including its adverse effects and the need for further research to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone. One potential direction is to investigate the compound's activity as a treatment for other neurological disorders, such as Parkinson's disease. Another potential direction is to develop new derivatives of the compound that have improved safety and efficacy profiles. Additionally, further research is needed to determine the optimal dosage and administration of the compound for therapeutic use.

Synthesis Methods

The synthesis of 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone involves the reaction of cyclopentylamine and piperidine with ethyl chloroacetate followed by reduction of the resulting ethyl 2-cyclopentyl-2-oxoethylamine. The reduction is carried out using hydrogen gas and a palladium catalyst to yield 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone.

Scientific Research Applications

2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone has been extensively studied for its potential applications in the field of pharmacology. The compound has been found to exhibit significant activity as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This activity makes 2-[Cyclopentyl(methyl)amino]-1-piperidin-1-ylethanone a potential candidate for the treatment of Alzheimer's disease, as the inhibition of acetylcholinesterase can help to increase the levels of acetylcholine in the brain.